Cas no 2228372-52-7 (3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine
• CAS No: 2228372-52-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6052463
• PubChem ID: 165867367
• Update Time: 2025-11-01

3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine
• 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]morpholine
• EN300-1779647
• 2228372-52-7

• Inchi： 1S/C11H19N3O/c1-9(2)6-14-7-10(5-13-14)11-8-15-4-3-12-11/h5,7,9,11-12H,3-4,6,8H2,1-2H3
• InChI Key： RIJJEEATWINNIQ-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine

Professional Introduction to Compound with CAS No. 2228372-52-7 and Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine

The compound with the CAS number 2228372-52-7 and the product name 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both pyrazole and morpholine moieties, which are well-known for their ability to interact with various biological targets, making it a promising candidate for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. Pyrazole, a five-membered heterocyclic compound, is characterized by its nitrogen-containing ring system, which allows for strong interactions with biological macromolecules. The presence of the 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine moiety in this compound suggests that it may exhibit properties such as enhanced solubility, improved bioavailability, and targeted binding to specific receptors. These attributes are crucial for the development of effective pharmaceuticals that can overcome the challenges associated with drug delivery and efficacy.

In addition to its structural features, the compound's potential biological activity is further supported by its interaction with enzymes and receptors involved in various metabolic pathways. Studies have shown that pyrazole derivatives can modulate the activity of enzymes such as kinases, which play a critical role in cell signaling and proliferation. The morpholine ring in 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine may contribute to its ability to interact with these targets by providing a suitable pharmacophore for binding. This dual functionality makes it an attractive scaffold for further derivatization and optimization.

The synthesis of 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine involves a series of well-established chemical reactions that highlight the expertise required in organic synthesis. The introduction of the 2-methylpropyl group at the 3-position of the pyrazole ring enhances the lipophilicity of the molecule, which is often necessary for achieving optimal pharmacokinetic properties. The morpholine moiety, on the other hand, contributes to the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to target proteins involved in diseases such as cancer, inflammation, and neurodegenerative disorders. These findings provide a strong rationale for further investigation into its potential therapeutic applications.

The pharmacological profile of 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine is also influenced by its interaction with cellular pathways that regulate growth, differentiation, and apoptosis. By modulating these pathways, the compound may exhibit effects such as anti-proliferative activity, which is particularly relevant in oncology research. Additionally, its ability to cross cell membranes efficiently suggests that it could be used in treatments targeting intracellular processes.

In conclusion, 3-1-(2-methylpropyl)-1H-pyrazol-4-ylmorpholine represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its predicted biological activity, make it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.